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Compound of Interest

Compound Name: 2-Methyl-3-heptanone

Cat. No.: B077676 Get Quote

An In-Depth Technical Guide to the Physical Characteristics of Butyl Isopropyl Ketone For

Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl isopropyl ketone, systematically known as 5-methyl-3-hexanone, is an aliphatic ketone

with the chemical formula C₇H₁₄O.[1][2] Its structural composition features a hexane backbone

with a carbonyl group at the third carbon and a methyl group at the fifth.[1] This compound,

also referred to as ethyl isobutyl ketone, presents as a colorless liquid with a characteristic

ketone odor.[1] Its moderate boiling point and solubility in organic solvents make it a relevant

compound in various chemical syntheses and industrial applications.[1] Understanding its core

physical characteristics is fundamental for its application in research and development,

particularly for reaction modeling, solvent selection, and quality control.

This technical guide provides a consolidated overview of the key physical properties of 5-

methyl-3-hexanone, detailed experimental protocols for their determination, and logical

diagrams to illustrate molecular structure and experimental workflows.

Core Physical and Chemical Properties
The following table summarizes the key quantitative physical properties of 5-methyl-3-

hexanone (CAS 623-56-3).
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Property Value Unit Source(s)

IUPAC Name 5-Methyl-3-hexanone - [3]

Synonyms

Butyl isopropyl

ketone, Ethyl isobutyl

ketone

- [1][2]

CAS Number 623-56-3 - [2]

Molecular Formula C₇H₁₄O - [1][2]

Molecular Weight 114.19 g/mol [2][4]

Appearance Colorless Liquid - [1]

Boiling Point 135 - 136 °C [2][3][4][5]

Density 0.81 g/mL [2][4][6]

Refractive Index

(n_D²⁰)
1.40 - [6]

Solubility

Limited in water;

Soluble in organic

solvents.

- [1]

Melting Point

Data not readily

available in cited

literature. The

isomeric compound 5-

methyl-2-hexanone

has a melting point of

-74 °C.

°C [7][8]

Mandatory Visualizations
Visualizations are provided for key logical and experimental workflows related to the

characterization of 5-methyl-3-hexanone.
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Logical Derivation of IUPAC Name: 5-Methyl-3-hexanone

Molecular Structure: CH3-CH2-C(=O)-CH2-CH(CH3)-CH3

IUPAC Naming Rules

Application to Structure

Structure

1. Identify the longest carbon chain
containing the carbonyl group.

Longest chain = 6 carbons -> Hexane

2. Number the chain to give the
carbonyl carbon the lowest possible number.

Carbonyl at C3 -> Hexan-3-one

3. Identify and number substituent groups.

Methyl group at C5 -> 5-Methyl

4. Assemble the name:
(Substituent Number)-(Substituent Name)(Parent Chain)-(Suffix)

5-Methyl-3-hexanone

Click to download full resolution via product page

Caption: Logical workflow for deriving the IUPAC name 5-Methyl-3-hexanone.
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Experimental Workflow: Boiling Point Determination (Thiele Tube)

Start

1. Fill small test tube halfway
with 5-methyl-3-hexanone.

2. Invert a sealed-end capillary tube
and place it in the sample.

3. Attach tube to a thermometer.
Position in Thiele tube filled with oil.

4. Gently heat the side arm
of the Thiele tube.

5. Observe for a rapid, continuous
stream of bubbles from capillary tip.

Bubbles are slow/absent

6. Remove heat and allow
the apparatus to cool.

Bubbles are rapid

7. Record temperature the moment
the bubbling stops and liquid

enters the capillary.

Bubbling continues

End: Boiling Point
Recorded

Liquid enters capillary

Click to download full resolution via product page

Caption: Experimental workflow for boiling point determination using the Thiele tube method.
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Experimental Protocols
Detailed methodologies for determining the key physical properties of butyl isopropyl ketone

are provided below. These protocols are generalized for a standard research laboratory setting.

Determination of Boiling Point (Thiele Tube Method)
This micro-method is suitable for small sample volumes and provides an accurate boiling point,

defined as the temperature where the vapor pressure of the liquid equals the external pressure.

Apparatus: Thiele tube, mineral oil, thermometer (-10 to 200 °C), small test tube (e.g., 6x50

mm culture tube), capillary tube (sealed at one end), rubber band or wire, clamp, and heat

source (Bunsen burner or heat gun).

Protocol:

Sample Preparation: Fill the small test tube to a depth of approximately 1-2 cm with 5-

methyl-3-hexanone.

Capillary Insertion: Place the capillary tube into the test tube with the open end submerged

in the liquid and the sealed end protruding above the surface.

Assembly: Secure the test tube to the thermometer using a small rubber band. The bottom

of the test tube should be aligned with the thermometer bulb.

Mounting: Clamp the Thiele tube to a ring stand. Insert the thermometer and attached

sample into the Thiele tube, ensuring the sample is positioned in the main body of the tube

and the rubber band is above the mineral oil level. The oil should circulate freely.

Heating: Gently heat the side arm of the Thiele tube with a heat source. This design

promotes convection currents, ensuring uniform temperature distribution in the oil.

Observation: As the temperature rises, air trapped in the capillary tube will expand and

slowly bubble out. When the boiling point is reached, a rapid and continuous stream of

bubbles will emerge from the capillary tip.

Measurement: Once a vigorous stream of bubbles is observed, remove the heat source.

The apparatus will begin to cool. The boiling point is the temperature at which the bubble
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stream ceases and the liquid is drawn back into the capillary tube. Record this

temperature.

Determination of Density (Gravimetric Method)
This method relies on the direct measurement of the mass of a known volume of the liquid.

Apparatus: Analytical balance (readable to 0.001 g), volumetric flask or pycnometer (e.g., 10

mL, Class A), thermometer, and a Pasteur pipette.

Protocol:

Preparation: Ensure the volumetric flask or pycnometer is scrupulously clean and dry.

Tare Mass: Accurately measure and record the mass of the empty, dry flask.

Sample Filling: Carefully fill the flask with 5-methyl-3-hexanone up to the calibration mark.

Use a Pasteur pipette for the final adjustment to ensure the bottom of the meniscus is

precisely on the mark. Ensure there are no air bubbles.

Equilibration & Mass Measurement: Allow the sample to equilibrate to a known, constant

temperature (e.g., 20°C or 25°C) and record this temperature. Accurately measure and

record the mass of the filled flask.

Calculation:

Calculate the mass of the liquid by subtracting the tare mass from the filled mass.

Density is calculated using the formula: Density = Mass / Volume. The volume is the

calibrated volume of the flask.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how fast light travels through the

material. It is a highly characteristic property sensitive to purity.

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically

sodium D-line, 589 nm), and a clean dropper.
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Protocol:

Calibration: Calibrate the refractometer using a standard of known refractive index, such

as distilled water (n_D²⁰ = 1.3330). Circulate water from the water bath through the

refractometer prisms to maintain a constant temperature (e.g., 20.0 °C).

Sample Application: Open the hinged prisms of the refractometer. Using a clean dropper,

place 2-3 drops of 5-methyl-3-hexanone onto the surface of the lower (measuring) prism.

Measurement: Close the prisms firmly. Position the light source to illuminate the prisms.

Look through the eyepiece and turn the coarse adjustment knob until the light and dark

fields become visible.

Dispersion Correction: If a colored band is visible at the border of the light/dark fields,

adjust the dispersion correction knob until the boundary is a sharp, achromatic line.

Reading: Adjust the main knob to center the sharp boundary line precisely on the

crosshairs of the eyepiece.

Record Value: Depress the switch to illuminate the internal scale and read the refractive

index value. Record the value along with the measurement temperature (e.g., n_D²⁰).

Acquisition of Infrared (IR) Spectrum
IR spectroscopy identifies functional groups within a molecule. For a ketone, the most

prominent feature is the strong carbonyl (C=O) stretch.

Apparatus: Fourier-transform infrared (FTIR) spectrometer, salt plates (e.g., NaCl or KBr),

and a clean dropper.

Protocol:

Spectrometer Preparation: Ensure the spectrometer sample chamber is clean and dry.

Perform a background scan to record the spectrum of the ambient atmosphere (primarily

CO₂ and H₂O), which will be automatically subtracted from the sample spectrum.

Sample Preparation (Neat Liquid): Place one clean, dry salt plate on a holder. Apply 1-2

drops of 5-methyl-3-hexanone to the center of the plate.
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Film Creation: Place the second salt plate on top of the first and gently rotate it to spread

the liquid into a thin, uniform film between the plates. The film should be free of air

bubbles.

Data Acquisition: Place the assembled salt plates into the sample holder within the

spectrometer.

Scan: Acquire the IR spectrum, typically over a range of 4000-400 cm⁻¹. Co-adding 16 to

32 scans is standard practice to improve the signal-to-noise ratio.

Analysis: Analyze the resulting spectrum. For 5-methyl-3-hexanone, expect a very strong,

sharp absorbance peak around 1715 cm⁻¹, characteristic of a saturated aliphatic ketone

C=O stretch. Also, observe C-H stretching absorbances just below 3000 cm⁻¹.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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